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Compound of Interest

Tert-butyl N-(3-
Compound Name:
oxopropyl)carbamate

Cat. No.: B153998

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for handling Tert-butyl N-(3-
oxopropyl)carbamate (CAS No. 58885-60-2). Given the absence of a complete, specific
Safety Data Sheet (SDS), this information is compiled from data on structurally similar
compounds, including aldehydes and carbamates, to ensure a high level of safety. A thorough,
site-specific risk assessment should always be conducted before commencing any work with
this chemical.

Chemical Safety Overview

Tert-butyl N-(3-oxopropyl)carbamate is a liquid chemical that should be handled with care in
a laboratory setting. It is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b153998?utm_src=pdf-interest
https://www.benchchem.com/product/b153998?utm_src=pdf-body
https://www.benchchem.com/product/b153998?utm_src=pdf-body
https://www.benchchem.com/product/b153998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Due to its aldehyde functional group, it is crucial to take precautions to avoid inhalation of
vapors and direct contact with skin and eyes.[1]

Physical and Chemical Properties

Property Value

CAS Number 58885-60-2

Linear Formula C8H1503N1

Physical Form Liquid

Storage Temperature Freezer

Incompatible Materials Strong oxidizing agents[2]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
is mandatory when handling Tert-butyl N-(3-oxopropyl)carbamate.
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A full face

shield is also recommended.[1]

[3]

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Wear appropriate aldehyde-
resistant protective gloves.
Butyl rubber and nitrile are the
most impermeable materials.
[1] Latex or polyvinyl chloride
gloves are not effective and
should be avoided.[1]

Prevents skin contact which

can cause irritation.

Body Protection

Wear an aldehyde-impervious
lab coat, gown, or apron.[1]
Elbow-length gloves or
protective sleeves should also

be worn.[1]

Protects skin from potential

splashes and contamination.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if working
outside of a fume hood, if
irritation or other symptoms are
experienced, or when aerosols
may be generated.[1][3]

Protects against inhalation of
harmful vapors which may

cause respiratory irritation.[1]

Operational and Disposal Plans

A step-by-step guide for the safe handling and disposal of Tert-butyl N-(3-

oxopropyl)carbamate.
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. Preparation and Handling:

Pre-Handling: Before handling, ensure all safety precautions have been read and
understood. Work in a well-ventilated area, preferably under a chemical fume hood.[3]
Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3114]

Donning PPE: Put on all required personal protective equipment as specified in the table
above.

Handling the Compound: Avoid contact with eyes, skin, and clothing.[3] Do not inhale the
substance.[3] Ground/bond the container and receiving equipment to prevent static
discharge.[3]

. Post-Handling:
Decontamination: Wash hands and face thoroughly after handling.[3]

Clothing: Remove contaminated clothing and wash it before reuse.[3] Contaminated work
clothing should not be allowed out of the workplace.[5][6]

Work Area: Do not eat, drink, or smoke in work areas.[3]
. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb the material with an inert absorbent material and place it
into a suitable, clean, dry, closed container for disposal.[3] Clean the affected area
thoroughly. Provide ventilation.

First Aid - Eyes: In case of eye contact, rinse cautiously with water for several minutes.[3]
Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists,
get medical advice/attention.[3]

First Aid - Skin: In case of skin contact, wash with plenty of soap and water for at least 15
minutes.[1] If skin irritation occurs, seek medical advice.[3]

. Disposal Plan:
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o Waste Collection: Collect waste material in a suitable, labeled, and closed container for
disposal.[7]

» Disposal Regulations: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[2][4] Consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[2]
[4] Do not empty into drains.[2][4]

Diagram of Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Tert-butyl N-(3-oxopropyl)carbamate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b153998?utm_src=pdf-body-img
https://www.benchchem.com/product/b153998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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